N-[4-(dimethylamino)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H21N3O2/c1-21(2)16-10-8-15(9-11-16)20-19(24)14-12-18(23)22(13-14)17-6-4-3-5-7-17/h3-11,14H,12-13H2,1-2H3,(H,20,24)
• InChI Key: KAUPFCSWFPAMND-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

The compound “N-[4-(dimethylamino)phenyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and two phenyl rings, which are six-membered carbon rings. One of the phenyl rings is substituted with a dimethylamino group, which consists of a nitrogen atom bonded to two methyl groups.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, which can provide detailed information about the arrangement of atoms in the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the dimethylamino group might participate in reactions involving nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity would typically be determined experimentally. These properties can be influenced by factors such as the compound’s molecular structure and the presence of functional groups.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological targets in the body. Unfortunately, without specific information about this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and compounds containing nitrogen can sometimes be explosive. Additionally, the compound could potentially be harmful if ingested, inhaled, or in contact with the skin.

Future Directions

The future directions for a compound like this could involve further studies to better understand its properties, potential uses, and safety profile. This could include laboratory experiments, computational modeling studies, and possibly even clinical trials if the compound is a drug candidate.